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A Comparative Guide to Standard Methods for
Ozone Determination

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive review and comparison of standard methods for the
determination of ozone, with a particular focus on the widely used Indigo Method. The following
sections detail the principles, performance characteristics, and experimental protocols for key
methodologies, enabling an informed selection for specific research and development
applications.

Comparison of Ozone Determination Methods

The selection of an appropriate method for ozone determination is critical and depends on
factors such as the required sensitivity, the presence of interfering substances, and the need
for continuous monitoring. The table below summarizes the key performance characteristics of
four standard methods: the Indigo Method, UV Absorption, Chemiluminescence, and
lodometric Titration.
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potential for sample. potential for to experimental
interferences. interferences. conditions.[9]

Experimental Protocols

Detailed methodologies for the key experiments are provided below.

Indigo Method

This method is based on the decolorization of a blue indigo dye solution by ozone. The loss of
color is directly proportional to the ozone concentration and is measured
spectrophotometrically at 600 nm.

Materials:

o Spectrophotometer capable of measuring at 600 nm

e Volumetric flasks and pipettes

« Indigo trisulfonate reagent

e Phosphate buffer solution (pH 2)

e Malonic acid (for chlorine interference removal, if necessary)
e Ozone-free water (for blank)

Procedure:

o Reagent Preparation: Prepare the indigo stock solution and the phosphate buffer as per
standard laboratory procedures.

o Sample Collection: Collect the water sample to be analyzed. The analysis should be
performed immediately after collection due to the instability of ozone.

o Blank Preparation: In a volumetric flask, add the indigo reagent and phosphate buffer to
ozone-free water. This will serve as the blank (A).
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o Sample Preparation: To a separate volumetric flask, add the indigo reagent and phosphate
buffer. Then, add the collected water sample (B). If chlorine is present, add malonic acid to
mask its interference.

o Measurement: Measure the absorbance of both the blank (A) and the sample (B) at 600 nm
using the spectrophotometer.

e Calculation: The ozone concentration is calculated based on the difference in absorbance
between the blank and the sample, using a predetermined calibration factor.

UV Absorption Method

This method relies on the strong absorption of ultraviolet (UV) light by ozone at a wavelength of
254 nm. The concentration of ozone is determined by the extent of UV light absorption
according to the Beer-Lambert law.

Materials:

UV Ozone Analyzer with a low-pressure mercury lamp and a detector

Gas-tight sampling lines

Zero air or nitrogen for instrument zeroing

Ozone generator for calibration
Procedure:

e Instrument Setup and Warm-up: Turn on the UV ozone analyzer and allow it to warm up and
stabilize according to the manufacturer's instructions.

e Zeroing: Flow zero air or nitrogen through the instrument to establish a zero baseline.

 Calibration: Introduce a known concentration of ozone from a calibrated ozone generator to
create a calibration curve.

o Sampling: Draw the gas sample containing ozone through the absorption cell of the analyzer
using a pump.
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e Measurement: The instrument continuously measures the intensity of the UV light passing
through the sample and a reference path (or after scrubbing the ozone). The difference in
light intensity is used to calculate the ozone concentration in real-time.

o Data Logging: Record the ozone concentration readings from the analyzer's output.

Chemiluminescence Method

This highly sensitive method is based on the chemiluminescent reaction between ozone and a
specific reagent, typically ethylene or nitric oxide. The light produced in this reaction is detected
by a photomultiplier tube, and its intensity is proportional to the ozone concentration.

Materials:

Chemiluminescence Ozone Analyzer

Source of reactant gas (e.g., ethylene or nitric oxide)

Zero air or nitrogen for zeroing

Ozone generator for calibration
Procedure:

e Instrument Setup: Set up the chemiluminescence analyzer and ensure a stable supply of the
reactant gas.

e Zeroing: Introduce zero air into the analyzer to set the baseline.
» Calibration: Calibrate the instrument using a certified ozone standard.
o Sampling: Introduce the gas sample into the reaction chamber of the analyzer.

» Reaction and Detection: The sample gas mixes with the reactant gas, and the resulting
chemiluminescence is measured by the photomultiplier tube.

o Concentration Reading: The instrument's electronics convert the light signal into an ozone
concentration reading.
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lodometric Titration

This is a classic wet-chemical method for ozone determination. Ozone oxidizes iodide ions (I7)
to iodine (I2), which is then titrated with a standardized sodium thiosulfate (NazS203) solution.

Materials:

Burette, flasks, and pipettes

Potassium iodide (KI) solution (typically 2%)

Sulfuric acid (H2S0a)

Standardized sodium thiosulfate (NazS203) solution

Starch indicator solution

Procedure:

Sample Collection: Bubble a known volume of the gas sample through a specific volume of
the potassium iodide solution in an impinger or gas washing bottle.

 Acidification: After sampling, acidify the Kl solution with sulfuric acid to a pH below 2.

o Titration: Titrate the liberated iodine with the standardized sodium thiosulfate solution until
the yellow-brown color of the iodine fades to a pale yellow.

o Endpoint Determination: Add a few drops of starch indicator solution. The solution will turn
blue-black. Continue the titration dropwise until the blue color disappears completely. This is
the endpoint.

e Calculation: Calculate the concentration of ozone from the volume of sodium thiosulfate
used, its normality, and the volume of the gas sample.

Visualizations

The following diagrams illustrate the workflow of the Indigo Method and provide a decision-
making framework for selecting an appropriate ozone determination method.
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Indigo Method Experimental Workflow
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Caption: Workflow for ozone determination using the Indigo Method.
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Decision Tree for Ozone Determination Method Selection
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Caption: Decision tree for selecting a suitable ozone determination method.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 9/10 Tech Support


https://www.benchchem.com/product/b1211095?utm_src=pdf-custom-synthesis
https://www.scielo.br/j/jbchs/a/8JNYcJv3wjZhYT7NwcGTsFR/?format=html&lang=en
https://www.nemi.gov/methods/method_summary/9892/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10255287/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10255287/
https://www.tandfonline.com/doi/abs/10.1080/03067319.2024.2307981
https://www.researchgate.net/publication/363466662_OZONE_RESIDUAL_DETERMINATION_OR_TOTAL_OXIDANT_DETERMINATION_BY_IODOMETRIC_TITRATION-ASSISTED_SPECTROPHOTOMETRY
https://www.researchgate.net/publication/254155001_Limitations_of_the_Iodometric_Determination_of_Ozone
https://www.azooptics.com/Article.aspx?ArticleID=2516
https://ozonesolutions.com/gas-monitoring-equipment/gas-ozone-testing/indigo-method/
https://jpacr.ub.ac.id/index.php/jpacr/article/download/103/103
https://www.benchchem.com/product/b1211095#review-of-standard-methods-for-ozone-determination-including-the-indigo-method
https://www.benchchem.com/product/b1211095#review-of-standard-methods-for-ozone-determination-including-the-indigo-method
https://www.benchchem.com/product/b1211095#review-of-standard-methods-for-ozone-determination-including-the-indigo-method
https://www.benchchem.com/product/b1211095#review-of-standard-methods-for-ozone-determination-including-the-indigo-method
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1211095?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1211095?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Validation & Comparative

Check Availability & Pricing

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 10/10 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1211095?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

